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Compound of Interest

Compound Name: 2-Bromo-4-nitroanisole

Cat. No.: B040242 Get Quote

In-Depth Technical Guide: 2-Bromo-4-
nitroanisole
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 2-Bromo-4-nitroanisole, a key

intermediate in organic synthesis. The information is presented to be easily accessible for

research and development purposes.

Physicochemical Properties
The fundamental molecular characteristics of 2-Bromo-4-nitroanisole are summarized below.

Property Value Source

Molecular Formula C₇H₆BrNO₃ [1][2][3]

Linear Formula BrC₆H₃(NO₂)OCH₃ [2][4]

Molecular Weight 232.03 g/mol [1][2][3][4]

CAS Number 5197-28-4 [2][4]

Melting Point 104-106 °C
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Logical Relationship of Molecular Properties
The following diagram illustrates the direct relationship between the compound and its

fundamental chemical identifiers.

Figure 1. Core Properties of 2-Bromo-4-nitroanisole
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Figure 1. Core Properties of 2-Bromo-4-nitroanisole

Experimental Protocols
While this document does not contain specific experimental protocols, 2-Bromo-4-nitroanisole
is commonly synthesized from 4-nitroanisole. A general procedure involves the bromination of

4-nitroanisole using a brominating agent such as N-bromosuccinimide (NBS). The reaction

progress is typically monitored by techniques like Thin Layer Chromatography (TLC) and

Proton Nuclear Magnetic Resonance (¹H NMR).

Applications in Synthesis
2-Bromo-4-nitroanisole serves as a valuable intermediate in the synthesis of more complex

molecules. The presence of both bromo and nitro functional groups allows for a variety of

chemical transformations, including substitution and coupling reactions. It is particularly useful

in the preparation of active pharmaceutical ingredients (APIs) and other fine chemicals. One

notable application is its use in the synthesis of 3-Bromo-4-methoxyaniline and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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